N-[2-[(4-methoxyphenyl)sulfonyl]-2-(2-thienyl)ethyl]-3,3-dimethylbutanamide

• IUPAC Name: N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]-3,3-dimethylbutanamide
• InChI: InChI=1S/C19H25NO4S2/c1-19(2,3)12-18(21)20-13-17(16-6-5-11-25-16)26(22,23)15-9-7-14(24-4)8-10-15/h5-11,17H,12-13H2,1-4H3,(H,20,21)
• InChI Key: KYPBHIBMOLDTEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NCC(C1=CC=CS1)S(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C19H25NO4S2
• Molecular Weight: 395.5 g/mol

Description

“N-[2-[(4-methoxyphenyl)sulfonyl]-2-(2-thienyl)ethyl]-3,3-dimethylbutanamide” is a chemical compound with the molecular formula C18H20N2O6S3. It has an average mass of 456.556 Da and a monoisotopic mass of 456.048340 Da.

Scientific Research Applications

Synthesis of Novel Chemical Compounds

Research has focused on the synthesis of novel compounds containing the sulfonamide moiety due to its potential for various biological activities. For instance, the synthesis of novel 2-pyridones containing sulfonamide moiety was investigated, expected to have bactericidal and fungicidal activities or other applications of certain interest (El-Mariah & Nassar, 2008). Furthermore, the development of new N-(un)substituted N-(5-chloro-2-methoxyphenyl)-aryl sulfonamides showcased the pursuit of compounds with modified inhibitory properties against various bacterial strains (Aziz‐ur‐Rehman et al., 2013).

Antimicrobial Activities

Sulfonamides, including derivatives similar to the compound , have shown wide anti-microbial activities against pathogenic strains of gram-positive and gram-negative bacteria. They are utilized in treating infectious diseases like malaria, urinary tract infections, and respiratory tract infections. Novel sulfonamides synthesized for these purposes have demonstrated good anti-microbial activities (Ahmad & Farrukh, 2012).

Enzyme Inhibitory and Biological Screening

The synthesis and biological screening of sulfonamide derivatives for enzyme inhibitory activities have been a significant area of research. These compounds have been studied for their potential as therapeutic agents in treating diseases such as Alzheimer’s, showcasing promising acetylcholinesterase inhibitory activity. For example, a study on N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides revealed their potency as acetylcholinesterase inhibitors, indicating their potential in Alzheimer's disease therapy (Abbasi et al., 2018).

Environmental and Analytical Applications

The detection of sulfonamide residues in food sources like chicken meat and eggs is crucial for food safety. High-performance liquid chromatography (HPLC) methods have been established for multi-residue analysis of sulfonamides in these food sources, demonstrating the importance of analytical techniques in monitoring and ensuring the absence of harmful residues (Premarathne et al., 2017).